Cas no 2171758-48-6 (3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol)

• Product Name: 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol
• CAS No: 2171758-48-6
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• CID: 6557339
• PubChem ID: 165721757
• Update Time: 2025-10-28

3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol
• EN300-1624221
• 3-amino-1-methyl-4-[2-(propan-2-yloxy)ethyl]piperidin-4-ol
• 2171758-48-6

• Inchi： 1S/C11H24N2O2/c1-9(2)15-7-5-11(14)4-6-13(3)8-10(11)12/h9-10,14H,4-8,12H2,1-3H3
• InChI Key： GVXZGZNBNLFCQH-UHFFFAOYSA-N
• SMILES： OC1(CCOC(C)C)CCN(C)CC1N

Computed Properties

• Exact Mass: 216.183778013g/mol
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.7Ų

Additional information on 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol

Introduction to 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol (CAS No. 2171758-48-6)

3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol, also known by its CAS number 2171758-48-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its unique structural features, which include an amino group, a methyl group, and an ethyl substituent with a tert-butyl ether functionality. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol is particularly interesting due to its ability to interact with various biological targets. The presence of the amino group allows for hydrogen bonding interactions, while the tert-butyl ether moiety provides hydrophobicity and enhances solubility. These properties make it a promising candidate for drug development, especially in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and cancer.

Recent studies have focused on the pharmacological properties of 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways. By interacting with specific GPCRs, this compound could potentially modulate neurotransmitter release and receptor activation, leading to therapeutic benefits in conditions such as anxiety, depression, and neurodegenerative diseases.

In addition to its receptor modulation properties, 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol has shown promise in preclinical studies for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress makes it a potential candidate for developing new anti-inflammatory drugs.

The synthesis of 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol has been optimized using modern synthetic methods, ensuring high yields and purity. The synthesis typically involves several steps, including the formation of the piperidine ring, introduction of the amino and methyl groups, and the addition of the tert-butyl ether functionality. These synthetic strategies are crucial for large-scale production and commercialization of the compound.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol. Early results have been promising, with the compound demonstrating good pharmacokinetic properties and minimal side effects. The ongoing trials aim to further validate these findings and explore potential therapeutic applications in a broader range of conditions.

In conclusion, 3-amino-1-methyl-4-2-(propan-2-yloxy)ethylpiperidin-4-ol (CAS No. 2171758-48-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for drug development. As research continues to advance, it is likely that this compound will play a significant role in the treatment of various diseases and disorders.